Cas no 2877628-22-1 (3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one)

• Product Name: 3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one
• CAS No: 2877628-22-1
• MF: C₁₅H₂₃F₂N₃O₂
• MW: 315.358830690384
• CID: 5307760
• PubChem ID: 165431923
• Update Time: 2025-05-26

3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-[(4,4-Difluoro-1-piperidinyl)carbonyl]-1-pyrrolidinyl]-2-piperidinone
• AKOS040882183
• 2877628-22-1
• 3-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one
• F6806-7994
• 3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one

• Inchi： 1S/C15H23F2N3O2/c16-15(17)4-8-19(9-5-15)14(22)11-3-7-20(10-11)12-2-1-6-18-13(12)21/h11-12H,1-10H2,(H,18,21)
• InChI Key： PLGFEOLBVXTRBS-UHFFFAOYSA-N
• SMILES： FC1(CCN(CC1)C(C1CCN(C2C(NCCC2)=O)C1)=O)F

Computed Properties

• Exact Mass: 315.17583331g/mol
• Monoisotopic Mass: 315.17583331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.8±50.0 °C(Predicted)
• pka: 16.02±0.40(Predicted)

Additional information on 3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one

Introduction to 3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one (CAS No. 2877628-22-1)

3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2877628-22-1, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of multiple fluorine atoms and a piperidine core makes it an intriguing candidate for various therapeutic applications.

The molecular structure of 3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one is characterized by its intricate arrangement of functional groups, which includes a carbonyl group attached to a piperidine ring and another piperidine ring linked through a pyrrolidine moiety. This specific configuration suggests that the compound may possess the ability to interact with biological targets in a manner that could be therapeutically beneficial. The dual piperidine scaffold is particularly noteworthy, as it often enhances binding affinity and selectivity in drug candidates.

In recent years, there has been a growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The incorporation of two fluorine atoms at the 4-position of the piperidine ring in this compound is likely to contribute to its pharmacokinetic profile, making it a valuable asset in drug design. The carbonyl group at the 1-position of the pyrrolidine ring further adds to the compound's complexity, potentially enabling diverse chemical modifications and derivatization strategies.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Piperidine and pyrrolidine derivatives are particularly well-studied due to their prevalence in bioactive molecules. The combination of these two heterocycles in 3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one suggests that it may exhibit multiple pharmacological effects, making it a versatile scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The presence of reactive sites such as the carbonyl group and the nitrogen atoms in the piperidine rings allows for further functionalization, enabling chemists to tailor its properties for specific biological targets. This flexibility is crucial in drug development, where achieving high selectivity and efficacy often requires precise molecular engineering.

The study of fluorinated piperidine derivatives has shown that these compounds can exhibit unique interactions with biological receptors due to the electron-withdrawing nature of fluorine atoms. This property can lead to improved binding affinities and reduced metabolic degradation, which are key factors in drug design. The specific arrangement of fluorine atoms in 3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one may thus contribute to its potential as a lead compound for various therapeutic applications.

Recent advancements in computational chemistry have also facilitated the design and optimization of such complex molecules. By leveraging computational methods, researchers can predict the biological activity and pharmacokinetic properties of compounds like 3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one before conducting expensive experimental trials. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into organic molecules often presents challenges due to their reactivity and sensitivity to environmental conditions. However, with advancements in synthetic methodologies, such as transition metal-catalyzed reactions and fluorochemical techniques, the synthesis of fluorinated piperidine derivatives has become more accessible.

In conclusion, 3-[3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]piperidin-2-one (CAS No. 2877628-22-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of fluorinated piperidine rings and functional groups such as carbonyls makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds, this molecule is poised to play a crucial role in addressing unmet medical needs.